Cas no 1192540-11-6 (Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate)

• Product Name: Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate
• CAS No: 1192540-11-6
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• CID: 1081653
• PubChem ID: 71627495
• Update Time: 2025-10-28

Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate
• Ethyl4-chlorothieno[2,3-d]pyrimidine-2-carboxylate
• CS-0091808
• ODRHDISYYJZDNI-UHFFFAOYSA-N
• D75234
• 1192540-11-6
• DTXSID60856520
• SCHEMBL164838

• Inchi： 1S/C9H7ClN2O2S/c1-2-14-9(13)7-11-6(10)5-3-4-15-8(5)12-7/h3-4H,2H2,1H3
• InChI Key： ODRHDISYYJZDNI-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CSC2=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 241.9916763g/mol
• Monoisotopic Mass: 241.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate

Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate: A Comprehensive Overview

Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate (CAS No: 1192540-11-6) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thienopyrimidines, which are known for their unique structural features and diverse biological activities. The molecule consists of a thieno[2,3-d]pyrimidine ring system substituted with a chlorine atom at position 4 and an ethyl ester group at position 2, making it a versatile building block for further chemical modifications.

The synthesis of Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate involves a series of well-defined organic reactions, including nucleophilic substitutions, cyclizations, and esterifications. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, ensuring scalability for industrial applications while maintaining the integrity of the molecule's structural features.

One of the most intriguing aspects of Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate is its biological activity. Studies have demonstrated that this compound exhibits potent inhibitory effects on several key enzymes involved in cellular signaling pathways. For instance, it has shown remarkable activity against protein kinase targets, which are critical in the regulation of cell proliferation and survival. This makes it a promising candidate for the development of novel anti-cancer agents.

Moreover, Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate has been investigated for its potential as a lead compound in drug discovery programs targeting neurodegenerative diseases. Preclinical studies have indicated that this compound can modulate neurotransmitter systems, suggesting its potential role in treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate has also found utility in agrochemical research. Its ability to inhibit key enzymes involved in plant pathogenic processes has led to its exploration as a potential ingredient in fungicides and insecticides. Recent studies have highlighted its efficacy in controlling fungal infections in crop plants without causing significant adverse effects on non-target organisms.

The structural versatility of Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate allows for further functionalization to enhance its bioavailability and efficacy. Researchers have employed various strategies, including bioisosteric replacements and prodrug designs, to improve the pharmacokinetic properties of this compound. These modifications have significantly expanded its therapeutic potential across multiple disease areas.

In conclusion, Ethyl 4-chlorothieno[2,3-d]pyrimidine-2-carboxylate (CAS No: 1192540-11-6) stands as a testament to the ingenuity of modern organic chemistry and its ability to design molecules with profound biological implications. With ongoing research unraveling new facets of its pharmacology and application potential, this compound is poised to make significant contributions to the fields of medicine and agriculture in the coming years.